Cas no 333442-92-5 (4-fluoro-N-(4-sulfamoylbenzyl)benzenesulfonamide)

• Product Name: 4-fluoro-N-(4-sulfamoylbenzyl)benzenesulfonamide
• CAS No: 333442-92-5
• MF: C₁₃H₁₃FN₂O₄S₂
• MW: 344.381724119186
• MDL: MFCD02006804
• CID: 3073218
• PubChem ID: 788811
• Update Time: 2025-04-21

4-fluoro-N-(4-sulfamoylbenzyl)benzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-fluoro-N-(4-sulfamoylbenzyl)benzenesulfonamide
• N-((4-(Aminosulfonyl)phenyl)methyl)-4-fluorobenzenesulfonamide
• Cambridge id 6100956
• 333442-92-5
• AB00102538-01
• 4-[[(4-fluorophenyl)sulfonylamino]methyl]benzenesulfonamide
• N-[4-(aminosulfonyl)benzyl]-4-fluorobenzenesulfonamide
• QHE6EV4DS9
• Benzenesulfonamide, N-((4-(aminosulfonyl)phenyl)methyl)-4-fluoro-
• UNII-QHE6EV4DS9
• AKOS000644386
• STK396016
• 4-(((4-Fluorophenyl)sulfonylamino)methyl)benzenesulfonamide
• Oprea1_631950
• BDBM50247721
• CHEMBL511186
• PD182174
• EN300-22839878
• Oprea1_795607
• Z45537946
• 4-[(4-fluorobenzenesulfonamido)methyl]benzene-1-sulfonamide

• MDL： MFCD02006804
• Inchi： 1S/C13H13FN2O4S2/c14-11-3-7-13(8-4-11)22(19,20)16-9-10-1-5-12(6-2-10)21(15,17)18/h1-8,16H,9H2,(H2,15,17,18)
• InChI Key： RXAAVLURIXEENO-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)F)(NCC1C=CC(=CC=1)S(N)(=O)=O)(=O)=O

Computed Properties

• Exact Mass: 344.03007741g/mol
• Monoisotopic Mass: 344.03007741g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 552
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 123Ų